Cas no 1078163-20-8 (N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride)

• Product Name: N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride
• CAS No: 1078163-20-8
• MF: C₇H₁₂ClF₃N₂O
• MW: 232.631191253662
• MDL: MFCD09971635
• CID: 4560048
• PubChem ID: 42889258
• Update Time: 2025-05-20

N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride
• N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide;hydrochloride
• D77947
• Z359419700
• N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamidehydrochloride
• EN300-33375
• CS-WAA0214
• 1078163-20-8
• AKOS026741356

• MDL： MFCD09971635
• Inchi： 1S/C7H11F3N2O.ClH/c8-7(9,10)4-12-6(13)5-2-1-3-11-5;/h5,11H,1-4H2,(H,12,13);1H
• InChI Key： MQDAIUBBNHEOSA-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC(C1CCCN1)=O)(F)F

Computed Properties

• Exact Mass: 232.0590252g/mol
• Monoisotopic Mass: 232.0590252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride

Comprehensive Overview of N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride (CAS No. 1078163-20-8)

N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride (CAS No. 1078163-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trifluoroethyl and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and development. The presence of the trifluoroethyl group enhances its metabolic stability, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for fluorinated compounds like N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride has surged due to their enhanced bioavailability and resistance to enzymatic degradation. Researchers are particularly interested in its role as a protease inhibitor or receptor modulator, which aligns with current trends in targeting protein-protein interactions for treating complex diseases. The compound's hydrochloride salt form further improves its solubility, facilitating its use in various experimental and formulation studies.

The synthesis of N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride involves multi-step organic reactions, including amide bond formation and salt precipitation. Its CAS No. 1078163-20-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Given the growing interest in fluorinated pharmaceuticals, this compound is often explored in the context of central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is a key advantage.

From an industrial perspective, N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride is also relevant to the agrochemical sector, where fluorinated compounds are increasingly used to develop next-generation pesticides with improved efficacy and environmental safety. Its structural features make it a candidate for crop protection formulations, addressing global concerns about food security and sustainable agriculture.

In the realm of medicinal chemistry, this compound is frequently discussed in forums and publications focusing on small-molecule drug design. Its pyrrolidine carboxamide core is a common motif in bioactive molecules, and the addition of the trifluoroethyl group introduces steric and electronic effects that can fine-tune receptor binding. These properties make it a subject of interest for researchers investigating GPCR targets or ion channel modulators.

Another area of exploration for CAS No. 1078163-20-8 is its potential in PET (positron emission tomography) imaging. Fluorine-18 labeled derivatives of similar compounds are used as radiotracers, highlighting the versatility of this chemical class in diagnostic applications. This aligns with the rising demand for precision medicine and non-invasive diagnostic tools.

For those sourcing N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify purity and structural integrity. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical and research clients.

In summary, N-(2,2,2-trifluoroethyl)pyrrolidine-2-carboxamide hydrochloride (CAS No. 1078163-20-8) represents a compelling case study in the intersection of fluorine chemistry and drug discovery. Its multifaceted applications—from CNS therapeutics to agricultural chemicals—underscore its importance in modern science. As research continues to uncover new uses for this compound, its role in advancing healthcare and sustainable technologies is likely to expand further.